Cas no 864274-04-4 (2-methyl-1,3-benzoxazole-6-carbaldehyde)

• Product Name: 2-methyl-1,3-benzoxazole-6-carbaldehyde
• CAS No: 864274-04-4
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD20528168
• CID: 1025505
• PubChem ID: 21333989
• Update Time: 2024-12-09

2-methyl-1,3-benzoxazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazole-6-carbaldehyde
• 2-methyl-1,3-benzoxazole-6-carbaldehyde
• 2-methyl-6-Benzoxazolecarboxaldehyde
• ICPRUGIXGJLQHU-UHFFFAOYSA-N
• 2-methyl-benzooxazole-6-carbaldehyde
• 3531AC
• 6-Benzoxazolecarboxaldehyde, 2-methyl-
• 2-Methylbenzo[d]oxazole-6-carboxaldehyde
• 2-Methyl-6-benzoxazolecarboxaldehyde (ACI)
• 2-Methyl-1,3-benzoxazole-6-carboxaldehyde
• EN300-5714835
• SCHEMBL4242492
• Z1322794612
• SY242089
• 864274-04-4
• AKOS016006741
• DS-18239
• CS-0019334
• DTXSID10612592
• DA-25819
• 2-Methylbenzoxazole-6-carbaldehyde
• MFCD20528168

• MDL： MFCD20528168
• Inchi： 1S/C9H7NO2/c1-6-10-8-3-2-7(5-11)4-9(8)12-6/h2-5H,1H3
• InChI Key： ICPRUGIXGJLQHU-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C(N=C(C)O2)=CC=1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.6

2-methyl-1,3-benzoxazole-6-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles